Cas no 2227953-23-1 ((2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane)

• Product Name: (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane
• CAS No: 2227953-23-1
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6508534
• PubChem ID: 165669046
• Update Time: 2025-07-22

(2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane
• 2227953-23-1
• EN300-1824776

• Inchi： 1S/C12H14O/c1-2-6-10-9(4-1)5-3-7-11(10)12-8-13-12/h1-2,4,6,11-12H,3,5,7-8H2/t11?,12-/m1/s1
• InChI Key： SRFHPPKLAORVBB-PIJUOVFKSA-N
• SMILES： O1C[C@@H]1C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane

Introduction to (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane (CAS No. 2227953-23-1)

(2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227953-23-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This oxirane derivative, featuring a chiral center at the second carbon position, has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents.

The molecular structure of (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane consists of a cyclopropane oxide moiety attached to a tetrahydronaphthalene ring. The presence of the tetrahydronaphthalene scaffold suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery. The chiral center at the second carbon position introduces stereoselectivity, which is crucial for optimizing pharmacological properties such as efficacy and selectivity.

In recent years, there has been growing interest in the development of chiral oxiranes as pharmacophores due to their ability to mimic natural biological molecules and exhibit high binding affinity. Research has demonstrated that oxirane derivatives can serve as key intermediates in the synthesis of various bioactive compounds. The specific configuration of (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential utility in asymmetric synthesis. The stereochemistry of the oxirane ring can be leveraged to produce enantiomerically pure compounds, which are often required for therapeutic applications. Recent advancements in catalytic methods have enabled more efficient and selective synthesis of chiral oxiranes, opening new avenues for their use in drug development.

The tetrahydronaphthalen-1-yl group in (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane contributes to its unique electronic and steric properties. This moiety can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. Such interactions are critical for achieving high affinity and selectivity in drug design. The compound's ability to modulate these interactions makes it a versatile tool for medicinal chemists.

Current research efforts are focused on exploring the pharmacological potential of (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane. Studies have begun to investigate its effects on various biological pathways, including enzyme inhibition and receptor binding. Preliminary results suggest that this compound may exhibit promising activity against certain diseases. Further preclinical studies are warranted to fully elucidate its therapeutic potential.

The synthesis of complex organic molecules like (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane requires sophisticated synthetic strategies. Advances in organic chemistry have made it possible to construct intricate molecular frameworks with high precision. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been particularly useful in achieving the desired stereochemical outcomes.

The role of computational chemistry in designing and optimizing molecules like (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane cannot be overstated. Molecular modeling and simulation techniques allow researchers to predict the behavior of compounds before they are synthesized. This approach can significantly reduce the time and cost associated with drug discovery by identifying promising candidates early in the process.

In conclusion, (2S)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)oxirane (CAS No. 2227953-23-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical properties make it an attractive scaffold for drug development. Continued investigation into its pharmacological effects and synthetic applications will likely yield valuable insights into new therapeutic strategies.